4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethyl-6-methylpyrimidin-2-amine

• IUPAC Name: 4-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]-N-ethyl-6-methylpyrimidin-2-amine
• InChI: InChI=1S/C17H26N6O/c1-5-18-17-19-12(2)10-16(20-17)23-8-6-22(7-9-23)11-15-13(3)21-24-14(15)4/h10H,5-9,11H2,1-4H3,(H,18,19,20)
• InChI Key: VQPMOCBLJYEGFZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)N2CCN(CC2)CC3=C(ON=C3C)C)C
• Molecular Formula: C17H26N6O
• Molecular Weight: 330.4 g/mol

Description

The compound contains several functional groups including a piperazine ring, an oxazole ring, and a pyrimidine ring. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. The presence of these functional groups could potentially impart interesting biological activities to the compound.

Molecular Structure Analysis

The compound is likely to have a complex 3D structure due to the presence of multiple rings. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. For instance, oxazoles are usually stable liquids at room temperature with a boiling point of 69 °C.

Mechanism of Action

Target of Action

The primary targets of the compound “4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethyl-6-methylpyrimidin-2-amine” are currently unknown. This compound is a derivative of oxazole, which is known to have a wide spectrum of biological activities . Oxazole derivatives have been found to exhibit antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities .

Mode of Action

The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities . The compound’s interaction with its targets likely involves binding to specific receptors or enzymes, thereby modulating their activity and leading to changes at the molecular and cellular levels.

Biochemical Pathways

Given the broad range of biological activities exhibited by oxazole derivatives , it is likely that multiple pathways are affected. These could include pathways related to inflammation, cell proliferation, and metabolic regulation, among others.

Result of Action

The molecular and cellular effects of the compound’s action are likely to be diverse, given the wide range of biological activities exhibited by oxazole derivatives . These effects could include modulation of enzyme activity, alteration of signal transduction pathways, and changes in gene expression, among others.